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Compound of Interest

Compound Name: 2,6-Dinitroanisole

Cat. No.: B1268829

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for 2,6-
Dinitroanisole (CAS No: 3535-67-9). It is intended to equip laboratory personnel with the
necessary information to handle this chemical safely. Due to the limited availability of specific
toxicological data for 2,6-Dinitroanisole, information from structurally related compounds, such
as 2,4-Dinitroanisole and the general class of dinitrophenols, has been included for a
comprehensive understanding of potential hazards. All data derived from surrogate compounds
are clearly indicated.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 2,6-Dinitroanisole is presented
in Table 1. This information is crucial for understanding its behavior under various laboratory
conditions.
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Property Value Source

Molecular Formula C7HeN20s PubChem[1]

Molecular Weight 198.13 g/mol PubChem[1]

Appearance Pale yellow crystalline solid Assumed based on related
compounds

Melting Point Not available

Boiling Point Not available

Solubility Insoluble in water Fisher Scientific[2]

Vapor Pressure Not available

Density Not available

XLogP3 1.1 PubChem[1]

Toxicological Data

Specific quantitative toxicological data for 2,6-Dinitroanisole is limited. The available

information, along with data for the related compound 2,4-Dinitroanisole, is summarized in

Table 2. It is important to handle 2,6-Dinitroanisole with the same level of caution as its more

studied isomer. The primary mechanism of toxicity for dinitrophenols and their ethers is

believed to be the uncoupling of oxidative phosphorylation.[3][4]
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Parameter Value Species Route Source

Toxicology
199 mg/kg (for

Acute Oral LD50 2,4- Rat Oral

Dinitroanisole)

Excellence for

Risk Assessment

(TERA)[5]
Toxicolo
) > 2.9 g/m3 (for ¥
Acute Inhalation ) Excellence for
2,4- Rat Inhalation )
LC50 o ) Risk Assessment
Dinitroanisole)
(TERA)[5]
Fatal in contact
Dermal Toxicity with skin (for 2,6- - Dermal Sigma-Aldrich
Dinitroanisole)
) o Causes skin ) )
Skin Irritation o - - Sigma-Aldrich
irritation
o Causes serious ) )
Eye Irritation - - Sigma-Aldrich
eye damage
May cause an
Sensitization allergic skin - - Sigma-Aldrich
reaction

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) classification for 2,6-Dinitroanisole, as provided by
Sigma-Aldrich, is detailed in Table 3.
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Hazard Class Hazard Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed
Acute toxicity, Dermal 2 H310: Fatal in contact with skin
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye 1 H318: Causes serious eye
irritation damage

H317: May cause an allergic

Skin sensitization 1 ) ]

skin reaction
Hazardous to the aquatic 1 H410: Very toxic to aquatic life
environment, long-term hazard with long lasting effects

Experimental Protocols for Safe Handling

Given the hazardous nature of 2,6-Dinitroanisole, stringent safety protocols must be followed.
The following sections outline detailed procedures for common laboratory manipulations. These
protocols are based on best practices for handling hazardous and potentially explosive
powders.[6][7][8][9]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 2,6-Dinitroanisole.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Change gloves

immediately if they become contaminated.
o Eye/Face Protection: Use chemical safety goggles and a face shield.

o Skin and Body Protection: Wear a flame-retardant lab coat, long pants, and closed-toe
shoes.

o Respiratory Protection: All handling of powdered 2,6-Dinitroanisole must be conducted in a
certified chemical fume hood.
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Weighing and Transferring

Due to its toxicity and potential for dust generation, weighing and transferring of 2,6-
Dinitroanisole requires careful execution within a primary engineering control.

o Preparation: Designate a specific area within a chemical fume hood for handling 2,6-
Dinitroanisole. Cover the work surface with disposable bench paper.

» Weighing:
o Place a calibrated analytical balance inside the designated fume hood.
o Use a tared, sealed container to weigh the powder.

o Carefully transfer the desired amount of 2,6-Dinitroanisole to the container using a clean
spatula.

o Close the container securely before removing it from the balance.

o Transferring:
o If transferring the powder to a reaction vessel, do so within the fume hood.
o Use a powder funnel to minimize the risk of spills.

o If preparing a solution, add the solvent to the vessel containing the powder slowly to avoid
splashing.

Spill Cleanup

In the event of a spill, immediate and appropriate action is crucial.
o Evacuation and Notification: Alert personnel in the immediate area and restrict access.
e Small Spills (within a fume hood):

o Wearing appropriate PPE, gently cover the spill with an absorbent material (e.g.,
vermiculite or sand).
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o Carefully scoop the absorbed material into a labeled hazardous waste container.

o Decontaminate the area with a suitable solvent, followed by soap and water.

o Large Spills (outside a fume hood):
o Evacuate the laboratory immediately.
o Contact the institution's Environmental Health and Safety (EHS) department.

o Do not attempt to clean up a large spill without specialized training and equipment.

Waste Disposal

All waste contaminated with 2,6-Dinitroanisole must be treated as hazardous waste.

e Collect all solid waste, including contaminated PPE and absorbent materials, in a clearly
labeled, sealed hazardous waste container.

 Liquid waste should be collected in a separate, labeled hazardous waste container.

» Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Visualizing Workflows and Toxicity Pathways

To aid in the understanding of safe handling procedures and potential toxicological
mechanisms, the following diagrams have been generated using Graphviz.
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Experimental Workflow for Handling 2,6-Dinitroanisole
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Caption: A logical workflow for the safe handling of 2,6-Dinitroanisole in a laboratory setting.
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Hypothesized Toxicity Pathway of Dinitroanisoles

Cellular Environment

2,6-Dinitroanisole

Mitochondrion

Disrupts Proton Gradient

Mechanisi of Action

Uncoupling of
Oxidative Phosphorylation

LN

Decreased ATP Production Increased Heat Production

\\ | //
\T:xm Eﬁe'%té

Cellular Dysfunction

Y

Organ Damage

Click to download full resolution via product page

Caption: A diagram illustrating the likely mechanism of toxicity for dinitroanisoles.
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Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a comprehensive risk assessment and adherence to all applicable
safety regulations and institutional protocols. Always consult the most recent Safety Data Sheet
(SDS) for 2,6-Dinitroanisole before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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